Cas no 1209709-58-9 (Diethyl 3-Bromo-5-fluorobenzamide)

• Product Name: Diethyl 3-Bromo-5-fluorobenzamide
• CAS No: 1209709-58-9
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 4563034
• Update Time: 2025-05-27

Diethyl 3-Bromo-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Diethyl 3-Bromo-5-fluorobenzamide
• 3-bromo-N,N-diethyl-5-fluorobenzamide
• Y2905

• Inchi： 1S/C11H13BrFNO/c1-3-14(4-2)11(15)8-5-9(12)7-10(13)6-8/h5-7H,3-4H2,1-2H3
• InChI Key： VYYQTZFLHXNNMM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(N(CC)CC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3

Additional information on Diethyl 3-Bromo-5-fluorobenzamide

Comprehensive Overview of Diethyl 3-Bromo-5-fluorobenzamide (CAS No. 1209709-58-9)

Diethyl 3-Bromo-5-fluorobenzamide (CAS No. 1209709-58-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine and fluorine substitution on the benzamide core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers often search for "3-Bromo-5-fluorobenzamide derivatives" or "fluorinated benzamide applications" due to its relevance in drug discovery and material science.

The compound's CAS No. 1209709-58-9 is frequently queried in databases like SciFinder and Reaxys, reflecting its importance in synthetic chemistry. Recent trends highlight growing interest in "halogenated benzamide synthesis" and "eco-friendly fluorination methods," aligning with the global push toward sustainable chemistry. The diethyl ester group in this molecule enhances its solubility, a feature often explored in "solubility optimization in drug design" studies.

In pharmaceutical applications, Diethyl 3-Bromo-5-fluorobenzamide serves as a precursor for kinase inhibitors and antimicrobial agents. Its fluorine atom contributes to improved metabolic stability, a hot topic in "fluorine in medicinal chemistry" discussions. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, addressing frequent queries like "how to analyze bromo-fluorobenzamides."

From a regulatory perspective, the compound is compliant with major chemical inventories but requires standard safety handling. Environmental concerns around brominated compounds have spurred research into "green alternatives to halogenated intermediates," though this molecule remains pivotal in controlled R&D settings. Its stability under ambient conditions makes it a reliable choice for "high-throughput screening libraries."

Innovative applications include its use in OLED materials, where "fluorinated aromatic building blocks" are critical for electron transport layers. The 3-Bromo-5-fluoro motif also appears in crop protection agents, resonating with searches for "agrochemical synergists." As the demand for tailor-made fluorinated compounds rises, CAS No. 1209709-58-9 continues to attract cross-industry attention.

Future research may explore its role in "click chemistry" or "bioorthogonal reactions," given its reactive halogen sites. For procurement, keywords like "high-purity Diethyl 3-Bromo-5-fluorobenzamide suppliers" are trending, emphasizing quality benchmarks. This compound exemplifies the intersection of halogen chemistry and functional group diversity, driving advancements in multiple scientific domains.